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Compound of Interest

Compound Name: 1-Naphthol-D8

cat. No.: B3044119

An In-depth Technical Guide to the Physical Characteristics of 1-Naphthol-D8

This technical guide provides a comprehensive overview of the core physical and chemical
characteristics of 1-Naphthol-D8. It is intended for researchers, scientists, and drug
development professionals who utilize deuterated compounds as internal standards in
guantitative analyses. This document summarizes key physical data, outlines general
experimental protocols for their determination, and illustrates a typical experimental workflow.

Quantitative Data Summary

The physical and chemical properties of 1-Naphthol-D8 are summarized in the table below.
These values are crucial for its proper handling, storage, and application in experimental
settings.
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Property Value Source(s)
Chemical Formula C10DsO [1]
Molecular Weight 152.22 g/mol [1112][31[4]
Appearance Solid

Isotopic Purity

97 - 98 atom % D

[3]

CAS Number 207569-03-7 [1][3]
) ) 95-99°C (for non-deuterated
Melting Point [5]
1-Naphthol)
N ) 280°C (for non-deuterated 1-
Boiling Point [5]
Naphthol)
Flash Point 125.0 °C (closed cup)
Slightly soluble in water;
soluble in organic solvents
Solubility such as ethanol, ether, and [5]

chloroform (for non-deuterated

1-Naphthol).

Storage Conditions

Store at room temperature.

[2](3]

Stability

Stable if stored under

recommended conditions.

[2](3]

Experimental Protocols

While specific experimental protocols for the determination of 1-Naphthol-D8's physical
characteristics are not publicly detailed, the following are standard methodologies used for
such solid organic compounds.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. A common method for
its determination is the capillary melting point technique.
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e Sample Preparation: A small amount of the finely powdered, dry 1-Naphthol-D8 is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a
heating block or an oil bath and a calibrated thermometer or a digital temperature sensor.

» Heating and Observation: The sample is heated at a controlled, slow rate (typically 1-2 °C
per minute) as it approaches the expected melting point.

o Data Recording: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. A narrow
melting range typically indicates high purity.

Solubility Assessment

Solubility is determined to understand the appropriate solvent systems for analysis and
formulation.

e Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, methanol,
acetone, chloroform, hexane) is selected.

o Sample Preparation: A pre-weighed amount of 1-Naphthol-D8 (e.g., 1 mg) is placed into a
small vial.

« Titration and Observation: A measured volume of the selected solvent is added incrementally
to the vial at a constant temperature (e.g., 25 °C). After each addition, the mixture is vortexed
or agitated.

» Endpoint Determination: The process is continued until the solid is completely dissolved. The
solubility is then expressed in terms of mass per unit volume (e.g., mg/mL). The terms

"slightly soluble,” "soluble," etc., are based on standard pharmacopeial definitions.

Logical Workflow Visualization

As a deuterated analog, 1-Naphthol-D8 is most commonly employed as an internal standard in
quantitative analytical methods, such as liquid chromatography-mass spectrometry (LC-MS) or
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gas chromatography-mass spectrometry (GC-MS), for the accurate measurement of its non-
deuterated counterpart, 1-Naphthol. The following diagram illustrates this logical workflow.

Sample Preparation

Biological or Environmental Sample

Spike with 1-Naphthol-D8 (Internal Standard)

Extraction of Analytes

Analytical

LC-MS or GC-MS Analysis

Signal Detection (Analyte and Standard)

Data Prgcessing

Calculate Peak Area Ratio (1-Naphthol / 1-Naphthol-D8)

l

Quantification using Calibration Curve

l

Final Concentration of 1-Naphthol
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Caption: Workflow for the use of 1-Naphthol-D8 as an internal standard in quantitative
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3044119?utm_src=pdf-body-img
https://www.benchchem.com/product/b3044119?utm_src=pdf-body
https://www.benchchem.com/product/b3044119?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/207569-03-7-1-naphthol-d8-papst010850.html
https://www.alfa-chemistry.com/product/naphthol-d8-cas-207569-03-7-98645.html
https://www.cdnisotopes.com/ca/1-naphthol-d8
https://pubchem.ncbi.nlm.nih.gov/compound/1-naphthol-d8
https://pubchem.ncbi.nlm.nih.gov/compound/1-naphthol-d8
https://chemiis.com/product/1-naphthol/
https://www.benchchem.com/product/b3044119#1-naphthol-d8-physical-characteristics
https://www.benchchem.com/product/b3044119#1-naphthol-d8-physical-characteristics
https://www.benchchem.com/product/b3044119#1-naphthol-d8-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044119?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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